BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Commercially Available
Didesmethylsibutramine-d7 Standards for
Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Didesmethylsibutramine-d7

Cat. No.: B1650607

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercially available
Didesmethylsibutramine-d7, a critical internal standard for the quantitative analysis of
sibutramine and its metabolites. This document outlines the properties of these standards, their
commercial availability, and detailed experimental protocols for their use in bioanalytical

assays.

Introduction

Didesmethylsibutramine, an active metabolite of the anorectic drug sibutramine, has been
identified as a potential adulterant in weight loss supplements. Accurate and reliable
guantification of sibutramine and its metabolites is crucial for clinical monitoring,
pharmacokinetic studies, and forensic toxicology. Didesmethylsibutramine-d7, a deuterated
analog, serves as an ideal internal standard for mass spectrometry-based assays due to its
similar chemical and physical properties to the unlabeled analyte, ensuring high accuracy and
precision in quantitative analysis.

Commercial Availability and Specifications

Several reputable suppliers offer Didesmethylsibutramine-d7 standards. While specific
guantitative data such as purity and isotopic enrichment are lot-dependent and should always
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be confirmed with the supplier's Certificate of Analysis (CoA), the following tables summarize
the generally available information for these products.

Table 1: Commercially Available Didesmethylsibutramine-d7 Standards

. Catalog Molecular
Supplier CAS Number Form
Number Formula
Acanthus -
SIB-16-002 1188331-25-0 C1s5H16D7CI2N Not Specified
Research
o Ci1sH1sD7CIN-HC »
Clinivex RCLSTLS056 1188263-87-7 | Not Specified
MedchemExpres )
HY-110034S 1188263-87-7 C1sH16D7CI2N Solid/Powder
s
Pharmaffiliates PA STI 031000 1188263-87-7 Ci1sH16D7CI2N Not Specified
Toronto
C1s5H15D7CIN-HC -
Research D441172 1188263-87-7 | Not Specified
Chemicals

Table 2: Representative Quantitative Data for Didesmethylsibutramine-d7 Standards

Parameter Typical Specification Method of Analysis
Chemical Purity >98% HPLC, LC-MS
Isotopic Purity (Enrichment) =99 atom % D Mass Spectrometry
Supplied As Neat Solid or Solution -

Recommended Storage -20°C for long-term storage As per CoA

Note: The data in Table 2 is representative. Users must refer to the lot-specific Certificate of
Analysis provided by the supplier for precise quantitative information.

Metabolic Pathway of Sibutramine
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Sibutramine undergoes extensive metabolism in the liver, primarily through N-demethylation, to
form its active metabolites, monodesmethylsibutramine (M1) and didesmethylsibutramine (M2).
The cytochrome P450 enzyme CYP2B6 is the primary catalyst for these reactions.[1] The
metabolic cascade is illustrated in the diagram below.
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Metabolic Pathway of Sibutramine
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Bioanalytical Workflow for Didesmethylsibutramine Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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